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5alpha-Card-20(22)-enolide,14-dihydroxy- 5alpha-Card-20(22)-enolide,14-dihydroxy- 3 beta,14-Dihydroxy-5 beta-card-20(22)enolide. A cardenolide which is the aglycon of digitoxin. Synonyms: Cerberigenin; Echujetin; Evonogenin; Thevetigenin.
Brand Name: Vulcanchem
CAS No.: 466-09-1
VCID: VC0199929
InChI: InChI=1S/C23H34O4/c1-21-8-5-16(24)12-15(21)3-4-19-18(21)6-9-22(2)17(7-10-23(19,22)26)14-11-20(25)27-13-14/h11,15-19,24,26H,3-10,12-13H2,1-2H3/t15-,16-,17+,18-,19+,21-,22+,23-/m0/s1
SMILES:
Molecular Formula: C23H34O4
Molecular Weight: 374.5 g/mol

5alpha-Card-20(22)-enolide,14-dihydroxy-

CAS No.: 466-09-1

Reference Standards

VCID: VC0199929

Molecular Formula: C23H34O4

Molecular Weight: 374.5 g/mol

5alpha-Card-20(22)-enolide,14-dihydroxy- - 466-09-1

CAS No. 466-09-1
Product Name 5alpha-Card-20(22)-enolide,14-dihydroxy-
Molecular Formula C23H34O4
Molecular Weight 374.5 g/mol
IUPAC Name 3-[(3S,5S,8R,9S,10S,13R,14S,17R)-3,14-dihydroxy-10,13-dimethyl-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl]-2H-furan-5-one
Standard InChI InChI=1S/C23H34O4/c1-21-8-5-16(24)12-15(21)3-4-19-18(21)6-9-22(2)17(7-10-23(19,22)26)14-11-20(25)27-13-14/h11,15-19,24,26H,3-10,12-13H2,1-2H3/t15-,16-,17+,18-,19+,21-,22+,23-/m0/s1
Standard InChIKey XZTUSOXSLKTKJQ-UHFFFAOYSA-N
Isomeric SMILES C[C@]12CC[C@@H](C[C@@H]1CC[C@@H]3[C@@H]2CC[C@]4([C@@]3(CC[C@@H]4C5=CC(=O)OC5)O)C)O
Canonical SMILES CC12CCC(CC1CCC3C2CCC4(C3(CCC4C5=CC(=O)OC5)O)C)O
Appearance Powder
Description 3 beta,14-Dihydroxy-5 beta-card-20(22)enolide. A cardenolide which is the aglycon of digitoxin. Synonyms: Cerberigenin; Echujetin; Evonogenin; Thevetigenin.
Synonyms Digitoxigenin
Uzarigenin
PubChem Compound 274159
Last Modified Nov 11 2021
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